Cas no 1261594-12-0 (2-Hydroxy-3-(trifluoromethyl)-4-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Hydroxy-3-(trifluoromethyl)-4-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261594-12-0
• MF: C₁₃H₇F₆NO
• MW: 307.191204309464
• CID: 4920332
• Update Time: 2025-05-19

2-Hydroxy-3-(trifluoromethyl)-4-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(trifluoromethyl)-4-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H7F6NO/c14-12(15,16)9-4-2-1-3-7(9)8-5-6-20-11(21)10(8)13(17,18)19/h1-6H,(H,20,21)
• InChI Key： RXMVJPAREFIEGN-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=CC=1C1C=CC=CC=1C(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 488
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-3-(trifluoromethyl)-4-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 2-Hydroxy-3-(trifluoromethyl)-4-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261594-12-0)

2-Hydroxy-3-(trifluoromethyl)-4-(2-(trifluoromethyl)phenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1261594-12-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing nitrogen, which is a crucial structural motif in many bioactive molecules. The presence of multiple fluorine atoms and functional groups makes it a particularly intriguing subject for research, as these elements can influence both the physical properties and biological activity of the molecule.

The molecular structure of 2-Hydroxy-3-(trifluoromethyl)-4-(2-(trifluoromethyl)phenyl)pyridine incorporates several key features that contribute to its unique chemical behavior. The hydroxy group at the 2-position introduces polarity and potential hydrogen bonding capabilities, while the trifluoromethyl groups at the 3- and 4-positions enhance lipophilicity and metabolic stability. Additionally, the phenyl ring substituted with trifluoromethyl at the 4-position further modulates the electronic properties of the molecule, making it a versatile scaffold for drug design.

In recent years, there has been growing interest in fluorinated pyridines due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The fluorine atoms in 2-Hydroxy-3-(trifluoromethyl)-4-(2-(trifluoromethyl)phenyl)pyridine not only improve the pharmacokinetic properties of the molecule but also enhance its binding affinity to biological targets. This has led to several studies investigating its role as a lead compound or intermediate in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its structural versatility. The combination of a pyridine core with multiple fluorinated aromatic rings provides a rich chemical space for modulating biological activity. Researchers have leveraged this flexibility to design derivatives with enhanced potency, selectivity, and pharmacological profiles. For instance, modifications around the hydroxy group or the trifluoromethylphenyl ring have been shown to significantly alter the compound's interaction with biological targets, leading to promising results in preclinical studies.

Recent advancements in computational chemistry and molecular modeling have further accelerated the discovery process for compounds like 2-Hydroxy-3-(trifluoromethyl)-4-(2-(trifluoromethyl)phenyl)pyridine. These tools allow scientists to predict and optimize the biological activity of molecules before they are synthesized in the laboratory. By integrating experimental data with computational predictions, researchers can more efficiently identify promising candidates for further development. This approach has been particularly valuable in understanding how subtle changes in molecular structure can impact biological function.

The synthesis of 2-Hydroxy-3-(trifluoromethyl)-4-(2-(trifluoromethyl)phenyl)pyridine presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations have enabled chemists to construct the desired framework with high efficiency and precision. These advancements are crucial for translating laboratory discoveries into viable therapeutic options.

The pharmacological potential of 2-Hydroxy-3-(trifluoromethyl)-4-(2-(trifluoromethyl)phenyl)pyridine has been explored in several preclinical studies. Researchers have investigated its effects on various biological pathways, including enzyme inhibition, receptor binding, and signal transduction. Some preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes involved in cancer progression or inflammatory responses. While these results are encouraging, further research is needed to fully elucidate its therapeutic potential and safety profile.

One notable area of investigation has been the use of 2-Hydroxy-3-(trifluoromethyl)-4-(2-(trifluoromethyl)phenyl)pyridine as a starting material for more complex drug candidates. By leveraging its structural features, chemists can generate libraries of derivatives with tailored properties for specific therapeutic applications. This approach aligns with the growing trend toward personalized medicine, where drugs are designed to target individual patient needs based on their unique biological profiles.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms make them invaluable for modulating drug efficacy and selectivity. In 2-Hydroxy-3-(trifluoromethyl)-4-(2-(trifluoromethyl)phenyl)pyridine, these properties are particularly pronounced due to the presence of multiple fluorinated groups. This has made it an attractive candidate for further exploration in drug discovery efforts aimed at developing next-generation therapeutics.

As our understanding of molecular interactions continues to evolve, so too does our ability to harness compounds like 2-Hydroxy-3-(trifluoromethyl)-4-(2-(trifluoromethyl)phenyl)pyridine for therapeutic purposes. By combining traditional synthetic methods with cutting-edge computational techniques, researchers are paving the way for innovative treatments that address unmet medical needs. The continued study of this compound promises to yield valuable insights into drug design principles and may ultimately lead to breakthroughs in various areas of medicine.